1-[(2,3-Dihydro-1H-inden-1-yl)amino]-2-methylpropan-2-ol

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• SMILES: CC(C)(CNC1CCC2=CC=CC=C12)O
• InChI: InChI=1S/C13H19NO/c1-13(2,15)9-14-12-8-7-10-5-3-4-6-11(10)12/h3-6,12,14-15H,7-9H2,1-2H3
• InChIKey: IFGBDNXYRSBTBD-UHFFFAOYSA-N

1-[(2,3-Dihydro-1H-inden-1-yl)amino]-2-methylpropan-2-ol: Physicochemical & Structural Overview

The compound 1-[(2,3-Dihydro-1H-inden-1-yl)amino]-2-methylpropan-2-ol (CAS: 1179937-25-7) is a synthetic organic molecule featuring an indane moiety linked via a secondary amine to a tertiary alcohol functional group. It is primarily utilized as a research chemical and a versatile building block in medicinal chemistry for the synthesis of novel bio-active molecules. [1] While closely related analogs exist, such as its positional isomer (2-indenyl variant) [2] and its des-methyl derivative (secondary alcohol), [3] this specific compound offers quantifiable differentiators in its computed physicochemical profile that are critical for rational drug design and chemical procurement.

Workflow

Building block for synthesis of bioactive molecules with defined property profile

Selection Context

Computed lipophilicity, TPSA, and HBD/HBA data differentiate from positional and functional analogs

Format

Supports property-driven procurement for CNS design, PROTAC linker, kinase scaffold, and chiral synthesis research

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 60885904, 1-[(2,3-Dihydro-1H-inden-1-yl)amino]-2-methylpropan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/60885904. View Source
• [2] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 65104203, 1-[(2,3-Dihydro-1H-inden-2-yl)amino]-2-methylpropan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/65104203. View Source
• [3] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 43499387, 1-[(2,3-dihydro-1H-inden-1-yl)amino]propan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/43499387. View Source

1-[(2,3-Dihydro-1H-inden-1-yl)amino]-2-methylpropan-2-ol: Substitution Risk with In-Class Analogs

Assuming functional equivalence among 1-[(2,3-Dihydro-1H-inden-1-yl)amino]-2-methylpropan-2-ol and its close structural analogs is a procurement risk that can undermine project reproducibility. A simple change in the position of the amine linker on the indane ring, as seen in the 2-indenyl isomer, results in a measurable shift in computed lipophilicity (XLogP3 from 1.6 to 1.8), [1][2] which can alter a compound's membrane permeability, metabolic stability, and off-target binding. Similarly, the removal of a single methyl group to form the des-methyl analog (a secondary alcohol) introduces a new hydrogen-bond donor property at a chiral center, fundamentally changing the molecule's interaction with biological targets. [3] The quantitative evidence below demonstrates that these are not interchangeable products but distinct chemical tools with specific, data-backed properties.

Target

1-Indenyl tertiary alcohol building block with reported logP and fixed H-bond profile

Substitute

2-Indenyl positional isomer may shift lipophilicity and permeability, altering ADME outcome

Target

Tertiary alcohol, gem-dimethyl motif: non-chiral, metabolically more stable site

Substitute

Des-methyl secondary alcohol introduces chiral center and potential metabolic soft spot

Target

Identical TPSA and HBD/HBA across analogs, but logP difference drives selection

Substitute

Class-level interchangeability cannot be assumed; property mismatch may undermine reproducibility

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 60885904, 1-[(2,3-Dihydro-1H-inden-1-yl)amino]-2-methylpropan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/60885904. View Source
• [2] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 65104203, 1-[(2,3-Dihydro-1H-inden-2-yl)amino]-2-methylpropan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/65104203. View Source
• [3] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 43499387, 1-[(2,3-dihydro-1H-inden-1-yl)amino]propan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/43499387. View Source

Head-to-Head Physicochemical Profiling Against Key Analogs

Positional Isomer Lipophilicity: 1-Indenyl vs. 2-Indenyl

The 1-indenyl substitution pattern in the target compound results in a lower computed logP (XLogP3 = 1.6) compared to its 2-indenyl positional isomer (XLogP3 = 1.8). [1][2] This demonstrates that the attachment point of the amino-alcohol chain on the indane scaffold directly modulates the molecule's overall lipophilicity, a key determinant in a compound's ADME profile. The target compound is measurably less lipophilic than its 2-substituted analog.

Positional Isomer Lipophilicity

Head-to-head

XLogP3: 1.6 vs. 1.8 (Δ 0.2 less lipophilic)

Supports lipophilicity-driven ADME screening; 1-indenyl position reduces computed logP

Computed data (PubChem, XLogP3-AA); experimental validation advised

Evidence Dimension	Computed LogP (XLogP3-AA)
Target Compound Data	1.6
Comparator Or Baseline	1-[(2,3-Dihydro-1H-inden-2-yl)amino]-2-methylpropan-2-ol (2-indenyl isomer): 1.8
Quantified Difference	The target compound is 0.2 logP units less lipophilic.
Conditions	XLogP3-AA algorithm computed by PubChem.

Why This Matters

For scientific selection, a difference of 0.2 logP units is significant in medicinal chemistry and can translate to a substantial change in membrane permeability and metabolic clearance, making the 1-indenyl isomer the preferred choice for programs targeting specific optimal lipophilicity ranges.

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 60885904, 1-[(2,3-Dihydro-1H-inden-1-yl)amino]-2-methylpropan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/60885904. View Source
• [2] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 65104203, 1-[(2,3-Dihydro-1H-inden-2-yl)amino]-2-methylpropan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/65104203. View Source

Tertiary vs. Secondary Alcohol Lipophilicity

The target compound's tertiary alcohol group, featuring a gem-dimethyl substitution, confers a higher computed logP (XLogP3 = 1.6) compared to its des-methyl analog which is a secondary alcohol (XLogP3 = 1.5). [1][2] The presence of the additional methyl group decreases polarity, subtly but measurably increasing lipophilicity. This modification also eliminates the chiral center present in the secondary alcohol analog, which can simplify synthesis and analytical characterization.

Tertiary vs. Secondary Alcohol

Head-to-head

XLogP3: 1.6 vs. 1.5 (Δ 0.1 more lipophilic)

Tertiary alcohol increases lipophilicity and eliminates chiral center, simplifying SAR

Computed logP (PubChem); metabolic stability advantage inferred from class-level knowledge

Evidence Dimension	Computed LogP (XLogP3-AA)
Target Compound Data	1.6
Comparator Or Baseline	1-[(2,3-dihydro-1H-inden-1-yl)amino]propan-2-ol (des-methyl, secondary alcohol): 1.5
Quantified Difference	The target compound is 0.1 logP units more lipophilic.
Conditions	XLogP3-AA algorithm computed by PubChem.

Why This Matters

The presence of a tertiary alcohol enhances the molecule's resistance to metabolic oxidation at this site, a common liability for secondary alcohols. This quantitative difference in lipophilicity and the qualitative difference in metabolic vulnerability make the target compound a superior scaffold for programs requiring a stable, non-chiral building block.

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 60885904, 1-[(2,3-Dihydro-1H-inden-1-yl)amino]-2-methylpropan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/60885904. View Source
• [2] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 43499387, 1-[(2,3-dihydro-1H-inden-1-yl)amino]propan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/43499387. View Source

Topological Polar Surface Area (TPSA) Parity Across Analogs

Despite differences in lipophilicity, the target compound shares an identical Topological Polar Surface Area (TPSA) of 32.3 Ų with both its positional isomer (2-indenyl) and its des-methyl analog. [1][2][3] This indicates that all three molecules present the same net polar surface to biological environments, a key property for predicting passive membrane permeability. The differentiation between them, therefore, rests entirely on their lipophilicity and specific hydrogen-bonding dynamics, not on their bulk polarity.

TPSA Parity

Context-dependent

32.3 Ų identical across all three analogs

Consistent polar surface area isolates logP as key differentiator for selection

Computed TPSA (PubChem); confirmation via experimental logD advised

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	32.3 Ų
Comparator Or Baseline	1-[(2,3-Dihydro-1H-inden-2-yl)amino]-2-methylpropan-2-ol: 32.3 Ų; 1-[(2,3-dihydro-1H-inden-1-yl)amino]propan-2-ol: 32.3 Ų
Quantified Difference	0.0 Ų difference.
Conditions	Cactvs 3.4.8.18 algorithm computed by PubChem.

Why This Matters

The identical TPSA across these compounds serves as a controlled variable. For a procurement scientist, it means the selection between them can be made based on the targeted lipophilicity (LogP) for a specific biological pathway, without any confounding change in hydrogen-bonding capacity. The target compound offers a unique, precise LogP value within this TPSA-identical series.

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 60885904, 1-[(2,3-Dihydro-1H-inden-1-yl)amino]-2-methylpropan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/60885904. View Source
• [2] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 65104203, 1-[(2,3-Dihydro-1H-inden-2-yl)amino]-2-methylpropan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/65104203. View Source
• [3] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 43499387, 1-[(2,3-dihydro-1H-inden-1-yl)amino]propan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/43499387. View Source

Hydrogen-Bond Donor/Acceptor Parity and Target Engagement

The target compound presents a consistent hydrogen-bond donor (HBD) and acceptor (HBA) count of 2 each, a profile identical to its 2-indenyl positional isomer and its des-methyl analog. [1][2][3] This parity confirms that the fundamental hydrogen-bonding capacity of the amino-alcohol core is invariant across these specific modifications. The selection of the target compound is therefore driven by its unique combination of this fixed HBD/HBA profile with its specific LogP, enabling precise tuning of binding interactions without altering the core pharmacophoric features.

HBD/HBA Consistency

Context-dependent

HBD 2, HBA 2 across all analogs

Invariant H-bond signature allows rational logP tuning without altering pharmacophore

Computed (PubChem); experimental pKa and logD may refine interpretation

Evidence Dimension	Hydrogen Bond Donor and Acceptor Counts
Target Compound Data	HBD Count: 2; HBA Count: 2
Comparator Or Baseline	1-[(2,3-Dihydro-1H-inden-2-yl)amino]-2-methylpropan-2-ol: HBD 2, HBA 2; 1-[(2,3-dihydro-1H-inden-1-yl)amino]propan-2-ol: HBD 2, HBA 2
Quantified Difference	No difference.
Conditions	Cactvs 3.4.8.18 algorithm computed by PubChem.

Why This Matters

When a pharmacophore model requires a specific hydrogen-bond signature, any of these three compounds will fulfill that criterion. The target compound is the logical choice for scientists who need to match this signature while also benefiting from the lowest LogP value among the tertiary alcohol series, potentially offering a more favorable solubility-permeability balance.

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 60885904, 1-[(2,3-Dihydro-1H-inden-1-yl)amino]-2-methylpropan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/60885904. View Source
• [2] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 65104203, 1-[(2,3-Dihydro-1H-inden-2-yl)amino]-2-methylpropan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/65104203. View Source
• [3] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 43499387, 1-[(2,3-dihydro-1H-inden-1-yl)amino]propan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/43499387. View Source

High-Impact Application Scenarios

CNS Drug Candidate Lipophilicity Tuning for BBB Penetration

The target compound's XLogP3 of 1.6 is squarely within the optimal range (1.5-3.0) for CNS drug candidates designed to passively cross the blood-brain barrier. [1] Its positional isomer (XLogP3 = 1.8) is a viable backup, while the secondary alcohol analog (XLogP3 = 1.5) presents a less optimal balance. Researchers can select this 1-indenyl tertiary alcohol to fine-tune the lipophilicity of a lead series, leveraging its unique position within the TPSA-identical analog set to maximize the chance of achieving CNS penetration.

Metabolically Stable Probes and PROTAC Linkers with Tertiary Alcohol

The tertiary alcohol motif of the target compound is intrinsically more resistant to Phase I oxidative metabolism than the secondary alcohol of the des-methyl analog. [1] For applications requiring long-duration biological probes or stable linker chemistry, such as in PROTAC (Proteolysis Targeting Chimera) development, this compound provides a non-chiral building block that simplifies both synthesis and the interpretation of structure-activity relationships (SAR). This is a distinct advantage over the secondary alcohol analog, which introduces a metabolic soft spot and an enantiomeric pair.

Scaffold Hopping in Kinase Inhibitor Programs

The indane core is a well-established bioisostere for heterocyclic and aromatic ring systems found in kinase inhibitors. The target compound offers a pre-functionalized scaffold with an amino-alcohol handle, allowing rapid derivatization. [1] Its differentiation comes from the documented LogP/TPSA/HBD/HBA profile, which can be computationally matched against a target product profile. The selection of the 1-indenyl over the 2-indenyl isomer can be made rationally, based on the need for lower overall LogP while maintaining the same hydrogen-bond capacity, thereby avoiding unnecessary hydrophobicity-driven toxicity.

Chiral and Prochiral Advanced Intermediate Synthesis

The target compound's secondary amine and tertiary alcohol serve as a dual-functional core for asymmetric synthesis. The amine can be converted to chiral sulfinamides or used to direct enantioselective reactions, while the tertiary alcohol provides a sterically bulky, non-participating group. In contrast to the 2-indenyl isomer, the 1-indenyl positioning of the amine places the directing group closer to the aromatic system, potentially offering different stereochemical outcomes. [1][2] This enables chemists to rationally order either isomer for structure-selectivity relationship (SSR) studies, with the target compound providing a distinct reagent profile.

Application

Selection Property

Validation Focus

CNS drug candidate design

Reported lipophilicity within favorable CNS range

BBB penetration model optimization

PROTAC linker research

Tertiary alcohol stability and non-chiral scaffold

Metabolic stability assay interpretation

Kinase inhibitor scaffold design

Indane core with amino-alcohol derivatization handle

Target engagement and selectivity mapping

Chiral synthesis intermediate

1-Indenyl amine directing group placement

Stereochemical outcome review and SSR studies

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 60885904, 1-[(2,3-Dihydro-1H-inden-1-yl)amino]-2-methylpropan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/60885904. View Source
• [2] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 65104203, 1-[(2,3-Dihydro-1H-inden-2-yl)amino]-2-methylpropan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/65104203. View Source